Cas no 1805605-97-3 (3-(Difluoromethyl)-2-methoxy-6-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-methoxy-6-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1805605-97-3
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 4897141
• Update Time: 2025-05-20

3-(Difluoromethyl)-2-methoxy-6-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-6-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5N2O3/c1-18-7-3(5(9)10)2-4(8(11,12)13)6(14-7)15(16)17/h2,5H,1H3
• InChI Key： NOVIYGZOROBPFF-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(=C(C(F)F)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-(Difluoromethyl)-2-methoxy-6-nitro-5-(trifluoromethyl)pyridine

3-(Difluoromethyl)-2-methoxy-6-nitro-5-(trifluoromethyl)pyridine

The compound 3-(Difluoromethyl)-2-methoxy-6-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805605-97-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyridine family, which is a six-membered aromatic ring with one nitrogen atom. The presence of multiple substituents, including difluoromethyl, methoxy, nitro, and trifluoromethyl groups, makes it a unique molecule with potential applications in drug design and materials science.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The difluoromethyl and trifluoromethyl groups in this compound contribute significantly to its lipophilicity, which is a critical factor in drug design. Additionally, the methoxy group at position 2 enhances the molecule's solubility in polar solvents, making it more amenable for biological assays.

The nitro group at position 6 introduces electron-withdrawing effects, which can influence the electronic properties of the pyridine ring. This makes the compound potentially useful as an intermediate in the synthesis of more complex molecules with tailored electronic characteristics. Recent research has explored the use of such nitro-substituted pyridines in the development of novel anti-cancer agents, where their ability to modulate cellular signaling pathways is under investigation.

From a synthetic perspective, the preparation of 3-(Difluoromethyl)-2-methoxy-6-nitro-5-(trifluoromethyl)pyridine involves multi-step reactions that require precise control over regioselectivity and stereoselectivity. The synthesis typically begins with a substituted pyridine precursor, followed by sequential introduction of the substituents through nucleophilic aromatic substitution or other advanced organic reactions. The use of fluorinated reagents adds complexity to the synthesis but also enhances the compound's stability and bioavailability.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. The combination of electron-withdrawing and electron-donating groups creates a unique electronic environment that can interact with biological targets in specific ways. For instance, studies have indicated that this compound may inhibit certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Environmental considerations are also a critical aspect of research into this compound. Given its fluorinated nature, there is interest in understanding its persistence and bioaccumulation potential. Recent studies have employed computational models to predict its environmental fate, with results suggesting that it may degrade under specific conditions but could pose risks if released into aquatic ecosystems.

Looking ahead, the development of 3-(Difluoromethyl)-2-methoxy-6-nitro-5-(trifluoromethyl)pyridine into a therapeutic agent will require extensive preclinical testing to evaluate its safety and efficacy. Collaborative efforts between chemists and biologists are essential to optimize its pharmacokinetic profile and minimize off-target effects. Furthermore, advancements in green chemistry could provide sustainable methods for its large-scale production.

In conclusion, 3-(Difluoromethyl)-2-methoxy-6-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805605-97-3) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure offers opportunities for innovation in drug discovery and materials science while presenting challenges in synthesis and environmental management. As research continues to unfold, this compound holds the potential to make significant contributions to both scientific knowledge and practical applications.